Cas no 89050-42-0 (1,2,3-Benzothiadiazole-6-carboxylic acid, ethyl ester)

1,2,3-Benzothiadiazole-6-carboxylic acid, ethyl ester structure
89050-42-0 structure
Product name:1,2,3-Benzothiadiazole-6-carboxylic acid, ethyl ester
CAS No:89050-42-0
MF:C9H8N2O2S
MW:208.237020492554
CID:614355
PubChem ID:820271

1,2,3-Benzothiadiazole-6-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Benzothiadiazole-6-carboxylic acid, ethyl ester
    • ethyl 1,2,3-benzothiadiazole-6-carboxylate
    • AO-289/42804245
    • 89050-42-0
    • SCHEMBL2769112
    • DTXSID50356185
    • Inchi: InChI=1S/C9H8N2O2S/c1-2-13-9(12)6-3-4-7-8(5-6)14-11-10-7/h3-5H,2H2,1H3
    • InChI Key: HPYPREPMKIVNBF-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=CC2=C(C=C1)N=NS2

Computed Properties

  • Exact Mass: 208.03064868g/mol
  • Monoisotopic Mass: 208.03064868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 80.3Ų

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